Cas no 2130752-10-0 (Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2130752-10-0
• MF: C₁₆H₂₁BO₆
• MW: 320.145345449448
• CID: 5183925
• Update Time: 2025-05-24

Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Formyl-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate

• Inchi： 1S/C16H21BO6/c1-10(19)21-14-8-12(11(9-18)7-13(14)20-6)17-22-15(2,3)16(4,5)23-17/h7-9H,1-6H3
• InChI Key： VSDIFMHQXZYEMV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=C(OC(C)=O)C=C1B1OC(C)(C)C(C)(C)O1

Additional information on Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

The compound Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, with the CAS number NO2130752-10-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a benzaldehyde backbone substituted with acetyloxy and methoxy groups at specific positions. The presence of a tetramethyl-dioxaborolane moiety further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in cross-coupling reactions, where the dioxaborolane group acts as a reactive site for forming stable carbon-boron bonds. These bonds are particularly useful in the synthesis of advanced materials and pharmaceutical intermediates. The acetyloxy and methoxy groups contribute to the molecule's solubility and stability under varying reaction conditions.

In addition to its synthetic applications, this compound has shown promise in the development of novel sensors and electronic devices. The unique electronic properties of the benzaldehyde framework enable it to function as a sensitive component in detecting environmental changes such as temperature and pH levels. Furthermore, the tetramethyl-dioxaborolane group has been found to enhance the compound's ability to conduct electricity under specific conditions.

From a structural perspective, the molecule exhibits a high degree of symmetry and rigidity due to the arrangement of its substituents. This structural integrity is crucial for maintaining its stability during chemical transformations. Recent computational studies have provided deeper insights into the molecular dynamics of this compound, revealing that its reactivity is significantly influenced by steric hindrance around the boron atom.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis pathway. Researchers have also explored green chemistry approaches to minimize waste and improve efficiency in its production.

Looking ahead, this compound holds immense potential for advancing research in drug discovery and nanotechnology. Its ability to form covalent bonds with other functional groups makes it an ideal candidate for designing complex molecular architectures. Moreover, ongoing investigations into its biocompatibility suggest that it could play a role in developing new classes of biomaterials for medical applications.

In conclusion, Benzaldehyde, 4-(acetyloxy)-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions and pave the way for groundbreaking discoveries in organic chemistry and beyond.